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Compound of Interest

Compound Name: H-151

Cat. No.: B1672577 Get Quote

This guide provides essential safety and logistical information for the proper disposal of

substances identified as H-151. It is critical to note that the designation "H-151" can refer to at

least two distinct chemical products with different properties and disposal requirements. This

document addresses both, providing specific guidance for each, alongside general best

practices for laboratory chemical waste management.

H-151 (Hydrophobic Fumed Silica)
This form of H-151 is a silicon dioxide-based product. According to its Safety Data Sheet

(SDS), it is not classified as a hazardous material for transportation.
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Property Information

Chemical Name Hydrophobic fumed silica

Chemical Formula SiO2

CAS Number 68611-44-9

Physical State Solid (powder)

Hazard Classification
Not regulated as a hazardous material for

Land/Sea/Air transportation.[1]

Primary Hazards
Avoid dust formation. May cause skin and eye

irritation.[1]

Disposal Recommendation

Can be stored together and disposed of in

accordance with local/state regulations by a

licensed company.[1]

Wastewater Treatment
Can be removed mechanically from wastewater.

[1]

Disposal Procedures:

Collection: Collect waste material in a suitable, closed container to prevent dust formation.[2]

Labeling: Clearly label the container as "Waste Hydrophobic Fumed Silica".

Storage: Store the container in a dry, designated waste storage area.[1][3]

Disposal: Arrange for disposal through a licensed waste management company, adhering to

all local and state regulations.[1]

H-151 (Synthetic Compound)
This version of H-151 is a synthetic organic compound. While it may not require labeling under

certain regulations, it is considered potentially harmful and irritating.
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Property Information

Chemical Formula C17H17N3O

Molecular Weight 279.3 g/mol

Physical State Solid

Primary Hazards

May be irritating to mucous membranes and the

upper respiratory tract. May be harmful by

inhalation, ingestion, or skin absorption. May

cause eye, skin, or respiratory system irritation.

[4]

Disposal Recommendation
Disposal of contents and container to a waste

management plant.[4]

Disposal Procedures:

Collection: In case of spillage, collect the material and place it into a suitable, closed

container for disposal.[2][4] Avoid creating dust.[2]

Personal Protective Equipment (PPE): Wear appropriate PPE, including gloves, safety

glasses, and a lab coat, when handling H-151 waste.[2]

Labeling: Label the waste container clearly with "Hazardous Waste" and the chemical name

"H-151 (Synthetic Compound)".[5]

Storage: Store the waste container in a designated and properly segregated hazardous

waste accumulation area.[3][6]

Disposal: Dispose of the waste through a licensed hazardous waste disposal contractor, in

accordance with all federal, state, and local regulations.[6][7]

General Laboratory Chemical Waste Disposal
Workflow
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The following workflow provides a general procedure for the safe disposal of chemical waste in

a laboratory setting.

Waste Generation & Identification

Container & Labeling

Storage & Segregation

Disposal

Identify Waste Chemical

Determine Hazard Class
(e.g., Flammable, Corrosive, Toxic)

Select Compatible Waste Container

Proceed to Containment

Label Container with
'Hazardous Waste' & Contents

Store in Designated Satellite
Accumulation Area

Store Safely

Segregate from
Incompatible Wastes

Arrange for Pickup by
Licensed Waste Disposal Contractor

Ready for Disposal

Complete Waste Manifest
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Caption: General workflow for laboratory chemical waste disposal.

Experimental Protocols:

While specific experimental protocols involving H-151 are beyond the scope of this disposal

guide, any procedure generating H-151 waste should incorporate the following steps:

Waste Identification: At the outset of the experiment, identify all waste streams that will be

generated, including pure H-151, contaminated labware, and solutions containing H-151.

Container Selection: Choose appropriate and compatible waste containers for each waste

stream.[5][8] For instance, strong acids should not be stored in metal containers.

Labeling: Pre-label waste containers with the chemical name and hazard information.

Segregation: Maintain separate waste containers for incompatible chemicals to prevent

dangerous reactions.[6]

PPE: Consult the Safety Data Sheet to determine the required personal protective

equipment and wear it consistently when handling the chemical and its waste.

Decontamination: Triple-rinse empty containers that held H-151 before disposal or reuse.[5]

[6] The rinsate must be collected and disposed of as hazardous waste.[5][8]

Record Keeping: Maintain accurate records of the waste generated, including the amount

and date of accumulation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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